Cas no 2680520-77-6 (rac-(1R,2R)-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}cyclopropane-1-carboxylic acid
• CAS No: 2680520-77-6
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5645372
• PubChem ID: 165919935
• Update Time: 2025-06-25

rac-(1R,2R)-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680520-77-6
• rac-(1R,2R)-2-{1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-2-yl}cyclopropane-1-carboxylic acid
• EN300-28276762
• rac-(1R,2R)-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H17NO4/c1-2-6-17-12(16)13-5-3-4-10(13)8-7-9(8)11(14)15/h2,8-10H,1,3-7H2,(H,14,15)/t8-,9-,10?/m1/s1
• InChI Key： ZHMFAZMIJAMLCU-MGRQHWMJSA-N
• SMILES： OC([C@@H]1C[C@H]1C1CCCN1C(=O)OCC=C)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,2R)-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}cyclopropane-1-carboxylic acid (CAS No. 2680520-77-6)

The compound rac-(1R,2R)-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}cyclopropane-1-carboxylic acid (CAS No. 2680520-77-6) is a highly specialized chiral molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropane ring and a pyrrolidine moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral compounds like rac-(1R,2R)-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}cyclopropane-1-carboxylic acid has surged, driven by the growing focus on enantioselective synthesis and green chemistry. The compound's prop-2-en-1-yloxy carbonyl group offers versatility in further functionalization, making it a key building block for medicinal chemists. Its CAS No. 2680520-77-6 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in organic chemistry today is the role of cyclopropane-containing compounds in drug design. The strained ring system of rac-(1R,2R)-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}cyclopropane-1-carboxylic acid contributes to its unique conformational rigidity, which can enhance binding affinity to biological targets. This property aligns with the current trend of exploring three-membered rings in bioactive molecules, a hot topic in pharmaceutical forums and publications.

The synthesis and applications of pyrrolidine-based compounds have also gained traction, as evidenced by the rising number of patents and publications. The pyrrolidin-2-yl segment in rac-(1R,2R)-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}cyclopropane-1-carboxylic acid is particularly noteworthy, as it mimics natural alkaloids and can interact with various biological systems. This has led to increased interest in its potential as a scaffold for central nervous system (CNS) therapeutics.

From an industrial perspective, the scalable synthesis of rac-(1R,2R)-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}cyclopropane-1-carboxylic acid is a topic of active research. Companies specializing in custom synthesis and chiral intermediates are exploring efficient routes to produce this compound with high enantiomeric purity. The carboxylic acid functionality further enhances its utility, allowing for easy derivatization into esters, amides, or other pharmacophores.

Environmental and regulatory considerations are also shaping the discourse around compounds like rac-(1R,2R)-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}cyclopropane-1-carboxylic acid. With the increasing emphasis on sustainable chemistry, researchers are investigating greener synthetic pathways and biocatalytic methods to produce such molecules. The compound's CAS No. 2680520-77-6 is often cited in studies focusing on atom economy and waste reduction in organic synthesis.

In summary, rac-(1R,2R)-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-2-yl}cyclopropane-1-carboxylic acid represents a fascinating intersection of structural complexity and practical utility. Its applications span from pharmaceutical intermediates to agrochemical precursors, making it a compound of enduring interest in the scientific community. As research continues to uncover new synthetic methodologies and biological activities, this molecule is poised to remain at the forefront of chiral chemistry innovations.